Cas no 2227837-72-9 (rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine
• CAS No: 2227837-72-9
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6345691
• PubChem ID: 165850890
• Update Time: 2025-10-24

rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine
• EN300-1835703
• rac-[(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropyl]methanamine
• 2227837-72-9

• Inchi： 1S/C10H15NS/c1-10(2)8(5-11)9(10)7-3-4-12-6-7/h3-4,6,8-9H,5,11H2,1-2H3/t8-,9-/m0/s1
• InChI Key： ANLBGLIGIYEWSA-IUCAKERBSA-N
• SMILES： S1C=CC(=C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine (CAS No. 2227837-72-9)

Rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine, a compound with the chemical identifier CAS No. 2227837-72-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a cyclopropyl group and a thiophene ring in its molecular framework imparts distinct characteristics that make it a promising candidate for various biochemical applications.

The molecular structure of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine is characterized by its stereochemistry, which is defined by the (1R,3R) configuration. This specific arrangement of substituents around the cyclopropyl ring contributes to its distinct reactivity and interaction with biological targets. The compound's synthesis involves complex organic transformations that require precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been growing interest in the development of novel pharmacological agents that can modulate biological pathways associated with various diseases. The structural features of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine make it an attractive scaffold for drug discovery. Specifically, the thiophene ring is known for its ability to interact with biological receptors in a manner that can lead to therapeutic effects. This has led to extensive research into derivatives of this compound as potential treatments for conditions such as neurological disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The cyclopropyl group, in particular, has been identified as a key structural element that can enhance binding affinity to target proteins. This has prompted researchers to explore synthetic modifications that can further optimize the pharmacological properties of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine. Such modifications aim to improve its bioavailability and reduce potential side effects while maintaining or enhancing its therapeutic efficacy.

The compound's relevance in contemporary pharmaceutical research is underscored by several recent studies that have highlighted its potential applications. For instance, research has demonstrated that derivatives of this molecule can exhibit inhibitory effects on enzymes involved in inflammation and pain signaling. These findings have opened up new avenues for developing treatments for chronic inflammatory conditions and neuropathic pain syndromes. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The stereochemistry of the cyclopropyl ring must be carefully controlled to ensure the correct configuration is obtained. This often requires the use of chiral auxiliaries or catalysts that can facilitate the desired reaction pathway without introducing unwanted side products. Advances in asymmetric synthesis have made it increasingly feasible to produce enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemical purity can significantly impact efficacy and safety.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine are also subjects of intense investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. These studies provide valuable insights into how the compound behaves within biological systems and help guide further development efforts.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine (CAS No. 2227837-72-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive scaffold for designing new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play a significant role in the next generation of medications targeting various diseases.